Cas no 27998-62-5 (1-chloro-2-(ethanesulfinyl)ethane)

• Product Name: 1-chloro-2-(ethanesulfinyl)ethane
• CAS No: 27998-62-5
• MF: C₄H₉ClOS
• MW: 140.631659269333
• MDL: MFCD01752805
• CID: 265671
• PubChem ID: 214273
• Update Time: 2025-05-22

1-chloro-2-(ethanesulfinyl)ethane Chemical and Physical Properties

Names and Identifiers

• Ethane,1-chloro-2-(ethylsulfinyl)-
• 1-chloro-2-ethylsulfinylethane
• 1-chloro-2-(ethanesulfinyl)ethane
• MFCD01752805
• D80955
• SCHEMBL1440074
• EN300-2985785
• DTXSID20950679
• AKOS006387320
• Sulfoxide, 2-chloroethyl ethyl
• 27998-62-5
• 2-Chloroethyl ethyl sulfoxide
• 1-Chloro-2-(ethylsulfinyl)ethane
• chloroethyl ethylsulfoxide
• LIPRCTSGLFLUNJ-UHFFFAOYSA-N
• Ethane, 1-chloro-2-(ethylsulfinyl)-

• MDL： MFCD01752805
• Inchi： 1S/C4H9ClOS/c1-2-7(6)4-3-5/h2-4H2,1H3
• InChI Key： LIPRCTSGLFLUNJ-UHFFFAOYSA-N
• SMILES： ClCCS(CC)=O

Computed Properties

• Exact Mass: 140.00637
• Monoisotopic Mass: 140.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 64.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Additional information on 1-chloro-2-(ethanesulfinyl)ethane

Research Brief on 1-Chloro-2-(ethanesulfinyl)ethane (CAS: 27998-62-5): Recent Advances and Applications

1-Chloro-2-(ethanesulfinyl)ethane (CAS: 27998-62-5) is a sulfur-containing organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and agrochemicals. This research brief provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structure, featuring both a chloro and an ethanesulfinyl group, makes it a valuable building block for the construction of more complex molecules. Recent publications have highlighted its role in the synthesis of sulfoxide-containing compounds, which are known for their diverse pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-chloro-2-(ethanesulfinyl)ethane as a key intermediate in the development of sulfoxide-based kinase inhibitors, showing promising activity against cancer cell lines.

In addition to its pharmaceutical applications, 1-chloro-2-(ethanesulfinyl)ethane has been investigated for its potential in agrochemical research. A recent report in Pest Management Science described its utility in the synthesis of novel sulfoxide-containing pesticides, which exhibit enhanced efficacy and reduced environmental toxicity compared to traditional compounds. The study emphasized the compound's role in improving the selectivity and stability of these agrochemicals.

From a mechanistic perspective, the reactivity of 1-chloro-2-(ethanesulfinyl)ethane has been the subject of several computational and experimental studies. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes. These findings were corroborated by experimental data, as reported in a 2024 article in Organic Letters, which detailed the compound's behavior under various reaction conditions.

Despite its promising applications, challenges remain in the large-scale production and purification of 1-chloro-2-(ethanesulfinyl)ethane. Recent advancements in catalytic methods and green chemistry approaches have addressed some of these issues, as highlighted in a 2023 review in Chemical Reviews. The review discussed the use of environmentally benign catalysts to improve the yield and purity of the compound, paving the way for its broader adoption in industrial settings.

In conclusion, 1-chloro-2-(ethanesulfinyl)ethane (CAS: 27998-62-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its potential biological activities, positions it as a valuable tool for drug discovery and agrochemical development. Future research is expected to further explore its applications, particularly in the context of targeted therapies and sustainable agriculture.